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Compound of Interest

Compound Name: Ethylene Glycol-d6

Cat. No.: B086051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key physical properties of Ethylene
Glycol-d6 (deuterated ethylene glycol), a crucial solvent in nuclear magnetic resonance (NMR)

spectroscopy and other research applications. The information is presented to assist in

experimental design, quality control, and the interpretation of analytical data.

Core Physical and Chemical Properties
Ethylene Glycol-d6, with the chemical formula C₂D₆O₂, is the deuterated analogue of ethylene

glycol. Its physical characteristics are similar to its non-deuterated counterpart but with distinct

differences owing to the substitution of hydrogen with deuterium.

Quantitative Data Summary
The following tables summarize the key physical properties of Ethylene Glycol-d6, compiled

from various chemical suppliers and databases.
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Property Value Reference Temperature

Molecular Weight 68.10 g/mol N/A

Density 1.220 g/mL 25 °C

Boiling Point 196-198 °C 760 mmHg

Melting Point -13 °C N/A

Refractive Index (nD) 1.431 20 °C

Vapor Pressure 0.08 mmHg Not Specified

Vapor Density 2.1 (vs. air) Not Specified

Flash Point 110 °C (closed cup) N/A

Quality & Purity Metrics Value Notes

Isotopic Purity ≥ 98 atom % D
Routinely monitored for quality

control.

Chemical Purity ≥ 99% (CP)
Assessed by methods such as

gas chromatography.

Water Content Varies by grade
Typically measured by Karl

Fischer titration.

Experimental Protocols for Property Determination
The accurate determination of the physical properties of Ethylene Glycol-d6 is essential for its

application, particularly in sensitive techniques like NMR. The following sections detail the

principles and methodologies for key experimental procedures, largely based on established

standards such as those from ASTM International.

Density Measurement
The density of Ethylene Glycol-d6 is typically determined using a pycnometer or a digital

density meter, following principles outlined in methods similar to ASTM D891.
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Principle: The method relies on measuring the mass of a precise volume of the liquid.

Methodology:

A clean, dry pycnometer of a known volume is weighed.

The pycnometer is filled with Ethylene Glycol-d6, ensuring no air bubbles are present.

The filled pycnometer is brought to a constant temperature (e.g., 25 °C) in a water bath.

The exterior of the pycnometer is carefully dried, and it is weighed again.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Boiling Point (Distillation Range) Determination
The boiling point, more accurately the distillation range, is determined using methods

analogous to ASTM D1078.

Principle: This method measures the temperature range over which a liquid boils, from the

initial boiling point to the dry point.

Methodology:

A specified volume of Ethylene Glycol-d6 is placed in a distillation flask.

The flask is connected to a condenser and a receiving graduate. A calibrated thermometer is

positioned to measure the vapor temperature.

The flask is heated, and the temperature is recorded when the first drop of condensate falls

from the condenser (initial boiling point).

Heating is continued, and the temperature is recorded when the last of the liquid evaporates

from the bottom of the flask (dry point).

Melting Point Determination
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The melting point of deuterated compounds can be determined with high precision using

Differential Scanning Calorimetry (DSC).

Principle: DSC measures the difference in heat flow between the sample and a reference as a

function of temperature. A phase transition, such as melting, results in an endothermic peak.

Methodology:

A small, accurately weighed sample of Ethylene Glycol-d6 is hermetically sealed in an

aluminum pan.

An empty, sealed pan is used as a reference.

The sample and reference are placed in the DSC instrument.

A temperature program is initiated, typically involving cooling the sample to below its

expected melting point and then heating at a constant rate (e.g., 2 °C/min).

The onset temperature of the melting peak is taken as the melting point.[1]

Refractive Index Measurement
The refractive index is a measure of how light bends as it passes through the liquid and is a

good indicator of purity. The measurement can be performed using an Abbe refractometer,

following principles similar to ASTM D1218.[2][3]

Principle: The method is based on the measurement of the critical angle of total reflection of a

monochromatic light source (typically the sodium D-line at 589.3 nm).[2]

Methodology:

The prisms of the Abbe refractometer are cleaned and calibrated with a standard of known

refractive index.[2][4]

A few drops of Ethylene Glycol-d6 are placed on the surface of the measuring prism.

The prisms are closed, and the sample is allowed to equilibrate to the desired temperature

(e.g., 20 °C).
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The light source is activated, and the telescope is adjusted until the boundary between the

light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.

Water Content Analysis (Karl Fischer Titration)
The water content in deuterated solvents is a critical quality parameter. Karl Fischer titration is

the gold standard for this measurement.[5]

Principle: This method is based on a stoichiometric reaction between iodine and water in the

presence of sulfur dioxide and an alcohol. The endpoint is detected potentiometrically.

Methodology (Volumetric Titration):

The titration vessel is filled with a suitable solvent (e.g., methanol-free solvent) and pre-

titrated to a dry state with the Karl Fischer reagent.[6]

A known mass of Ethylene Glycol-d6 is injected into the vessel.[6]

The sample is titrated with the Karl Fischer reagent until the endpoint is reached.

The volume of titrant consumed is used to calculate the water content.

Chemical and Isotopic Purity Assessment
Gas Chromatography (GC): Chemical purity is often determined by gas chromatography, as

outlined in methods like ASTM E202.[7][8]

Principle: The sample is vaporized and passed through a chromatographic column, which

separates the components based on their boiling points and interactions with the stationary

phase.

Methodology:

A small volume of Ethylene Glycol-d6 is injected into the gas chromatograph.[7]

The components are separated on the column and detected as they elute.
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The area of the peaks in the resulting chromatogram is proportional to the concentration of

each component.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the primary method for

determining the isotopic purity of deuterated solvents.[9][10][11][12]

Principle: The residual proton signal in the ¹H NMR spectrum of the deuterated solvent is

compared to a known internal standard or to the ¹³C satellites of the solvent peak to quantify

the degree of deuteration.[9]

Methodology:

A sample of the Ethylene Glycol-d6 is placed in an NMR tube.

An internal standard of known concentration may be added.

A quantitative ¹H NMR spectrum is acquired.

The integral of the residual solvent proton peak is compared to the integral of the standard to

determine the concentration of non-deuterated species, and thus the isotopic purity.

Visualizations
Quality Control Workflow for Ethylene Glycol-d6
The following diagram illustrates a typical quality control workflow for ensuring the purity and

identity of Ethylene Glycol-d6 for research and pharmaceutical applications.
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Caption: Quality control workflow for Ethylene Glycol-d6.
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This comprehensive guide provides essential technical information on the physical properties

of Ethylene Glycol-d6 and the methodologies for their determination. For specific applications,

it is always recommended to consult the certificate of analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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